Cas no 1571-66-0 (4-amino-3-sulfanylbenzoic acid hydrochloride)

• Product Name: 4-amino-3-sulfanylbenzoic acid hydrochloride
• CAS No: 1571-66-0
• MF: C₇H₈ClNO₂S
• MW: 205.661919593811
• CID: 2196786
• PubChem ID: 53416588
• Update Time: 2025-06-08

4-amino-3-sulfanylbenzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-mercaptobenzoic acid HCl
• 4-amino-3-sulfanylbenzoic acid,hydrochloride
• 4-amino-3-sulfanylbenzoic acid;hydrochloride
• DTXSID20697193
• 4-AMINO-3-MERCAPTOBENZOICACIDHYDROCHLORIDE
• 4-amino-3-sulfanylbenzoic acid hydrochloride
• SCHEMBL8693394
• DTXCID30647942
• 4-Amino-3-sulfanylbenzoic acid--hydrogen chloride (1/1)
• 3-mercapto-4-aminobenzoic acid hydrochloride
• 4-AMINO-3-MERCAPTOBENZOIC ACID HYDROCHLORIDE
• 1571-66-0
• SB78014
• G59077
• EN300-111834
• CS-0345312

• Inchi： 1S/C7H7NO2S.ClH/c8-5-2-1-4(7(9)10)3-6(5)11;/h1-3,11H,8H2,(H,9,10);1H
• InChI Key： JDKUQNGATAJKNQ-UHFFFAOYSA-N
• SMILES： Cl.SC1C=C(C(=O)O)C=CC=1N

Computed Properties

• Exact Mass: 204.996
• Monoisotopic Mass: 204.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3A^2

Additional information on 4-amino-3-sulfanylbenzoic acid hydrochloride

Introduction to 4-amino-3-sulfanylbenzoic acid hydrochloride (CAS No. 1571-66-0) in Modern Chemical and Pharmaceutical Research

4-amino-3-sulfanylbenzoic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1571-66-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, biochemistry, and material science. This compound, characterized by its amino and sulfanyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules. Its hydrochloride salt form enhances solubility, making it particularly useful in pharmaceutical formulations and biochemical assays.

The structural motif of 4-amino-3-sulfanylbenzoic acid hydrochloride consists of a benzoic acid core substituted with an amino group at the 4-position and a sulfanyl group at the 3-position. This arrangement imparts both basic and acidic characteristics to the molecule, allowing it to interact with a wide range of biological targets. The presence of the sulfanyl group introduces a polar sulfur atom, which can participate in hydrogen bonding and metal coordination, further expanding its utility in drug design and material science applications.

In recent years, 4-amino-3-sulfanylbenzoic acid hydrochloride has been extensively studied for its potential applications in the development of novel therapeutic agents. Its ability to serve as a scaffold for constructing more complex molecules has made it a focal point in medicinal chemistry research. For instance, derivatives of this compound have been explored as inhibitors of various enzymes involved in inflammatory pathways, such as COX-2 (cyclooxygenase-2) and LOX (lipoxygenase). These enzymes play crucial roles in the production of pro-inflammatory mediators, making them attractive targets for anti-inflammatory drug development.

Moreover, the sulfanyl group in 4-amino-3-sulfanylbenzoic acid hydrochloride has been shown to enhance binding affinity to certain protein targets. This property has been leveraged in the design of small-molecule probes for biochemical assays. Researchers have utilized this compound to develop highly sensitive detection methods for thiols, which are important biomolecules involved in cellular signaling pathways. Such applications highlight the compound's significance in both therapeutic and diagnostic contexts.

Recent advancements in computational chemistry have further elucidated the potential of 4-amino-3-sulfanylbenzoic acid hydrochloride as a lead compound for drug discovery. Molecular docking studies have demonstrated its favorable interactions with various biological receptors, including those implicated in neurological disorders such as Alzheimer's disease and Parkinson's disease. The amino and sulfanyl groups provide multiple interaction points with these receptors, suggesting that derivatives of this compound could exhibit potent pharmacological effects.

The synthesis of 4-amino-3-sulfanylbenzoic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino group typically employs reductive amination or direct amination techniques, while the sulfanyl group is often introduced via sulfonylation followed by nucleophilic substitution or metal-catalyzed coupling reactions. The final step involves conversion to the hydrochloride salt to improve stability and solubility. These synthetic pathways underscore the compound's complexity and the expertise required for its production.

In industrial settings, 4-amino-3-sulfanylbenzoic acid hydrochloride is produced under controlled conditions to ensure high purity and yield. Quality control measures are stringent to meet pharmaceutical standards, where impurities can significantly impact efficacy and safety. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify the compound's identity and purity.

The pharmaceutical industry has shown particular interest in 4-amino-3-sulfanylbenzoic acid hydrochloride due to its potential as an intermediate in producing novel drugs. Its structural features allow for modifications that can fine-tune pharmacokinetic properties such as bioavailability, metabolic stability, and target specificity. For example, incorporating fluorine atoms or other heteroatoms into its structure can enhance binding affinity while reducing off-target effects.

Beyond pharmaceuticals, 4-amino-3-sulfanylbenzoic acid hydrochloride finds applications in material science, particularly in the development of functional materials such as conductive polymers and corrosion inhibitors. The sulfanyl group's ability to coordinate with metals makes it useful in designing materials that exhibit enhanced stability or catalytic activity. These applications demonstrate the broad utility of this compound across multiple scientific disciplines.

Future research directions for 4-amino-3-sulfanylbenzoic acid hydrochloride include exploring its role in targeted drug delivery systems. Nanotechnology-based approaches have emerged as powerful tools for enhancing drug delivery efficiency by improving bioavailability and reducing side effects. By incorporating this compound into nanocarriers such as liposomes or polymeric micelles, researchers aim to develop more effective therapeutic strategies for diseases ranging from cancer to infectious disorders.

In conclusion,4-amino-3-sulfanylbenzoic acid hydrochloride (CAS No. 1571-66-0) is a multifaceted compound with significant potential across pharmaceuticals, biochemistry, and material science. Its unique structural features enable diverse applications, from drug development to advanced materials engineering. As research continues to uncover new uses for this compound,4-amino-3-sulfarylbenzonic acid hydroclorid will undoubtedly remain at forefront innovation scientific exploration.